molecular formula C17H13BrN2O2 B2722725 methyl 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-4-carboxylate CAS No. 376352-36-2

methyl 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-4-carboxylate

Cat. No.: B2722725
CAS No.: 376352-36-2
M. Wt: 357.207
InChI Key: RPOWUHMQNBXBSE-UHFFFAOYSA-N
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Description

“Methyl 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-4-carboxylate” is a complex organic compound. It likely contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and phenyl groups, which are aromatic rings of six carbon atoms .

Scientific Research Applications

Structural and Spectral Studies

  • Structural and Spectral Characterization : Research on similar pyrazole compounds, like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, emphasizes the use of various techniques such as NMR, FT-IR spectroscopy, and X-ray diffraction for structural analysis. This knowledge is crucial for understanding the physical and chemical properties of methyl 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-4-carboxylate (S. Viveka et al., 2016).

Synthesis and Chemical Reactions

  • Synthesis Pathways : The synthesis of related compounds, such as various 1H-pyrazole derivatives, showcases different chemical pathways and techniques that can be applied to this compound for potential applications in medicinal chemistry (Xiaobo Liu et al., 2017).

Biological Activity and Potential Uses

  • Antifungal Activity : Studies on similar pyrazole derivatives, such as novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, have shown significant antifungal activities, suggesting potential biological applications for this compound (Shijie Du et al., 2015).
  • Antimicrobial Properties : The antimicrobial activities of N-phenylpyrazole derivatives indicate a possible application area for this compound, given the structural similarities and potential for bioactivity modulation (A. Farag et al., 2008).
  • Cytotoxic Activity in Cancer Research : The synthesis and evaluation of related pyrazole derivatives in diverse tumor cell lines underscore the potential of this compound in cancer research, especially considering its unique structure for target specificity (Aladdin M. Srour et al., 2018).

Optical and Electronic Properties

  • Optical Nonlinearity for Laser Applications : Some pyrazole derivatives, like N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, have been studied for their optical nonlinearity, suggesting a potential area of research for the optical applications of this compound in laser technologies (B. Chandrakantha et al., 2013).

Properties

IUPAC Name

methyl 3-(4-bromophenyl)-1-phenylpyrazole-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13BrN2O2/c1-22-17(21)15-11-20(14-5-3-2-4-6-14)19-16(15)12-7-9-13(18)10-8-12/h2-11H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPOWUHMQNBXBSE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CN(N=C1C2=CC=C(C=C2)Br)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13BrN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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